Cas no 37743-18-3 (Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500)

• Product Name: Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500
• CAS No: 37743-18-3
• MF: C₁₈H₂₀BrNO
• MW: 346.261504173279
• MDL: MFCD02093792
• CID: 54754
• PubChem ID: 2723589
• Update Time: 2025-10-30

Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500 Chemical and Physical Properties

Names and Identifiers

• 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide
• Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium bromide
• (3,3-Diphenyldihydrofuran-2-ylidine)-dimethylammonium bromide
• (3,3-diphenyloxolan-2-ylidene)-dimethylazanium,bromide
• Dimethyl(tetrahydro-3,3-diphenyl-2-furylidene)ammonium Bromide
• (Dihydro-3,3-diphenyl-3H-furan-2-ylidene)dimethylammonium bromide
• dimethyl(tetrahydro-3,3-diphenyl-2,2-furylidene) ammonium bromide
• dimethyl-(tetrahydro-3,3-diphenyl-2-furylidene)-ammonium bromide
• EINECS 253-649-9
• N-(dihydro-3,3-diphenyl-2(3H)-furanylidene)-N-methyl methanaminium bromide
• N-(dihydro-3,3-diphenyl-2(3H)-furanylidene)-N-methylmethanaminium bromide
• Dimethyl-(tetrahydro-3,3-diphenyl-2-furilidine)ammonium Bromide
• W-106517
• QJPXLCQSAFQCBD-UHFFFAOYSA-M
• 37743-18-3
• NS00056297
• Methanaminium,N-(dihydro-3,3-diphenyl-2(3H)-furanylidene)-N-methyl-, bromide
• 5-(Dimethylamino)-4,4-diphenyl-3,4-dihydro-2H-furan-1-ium bromide
• DTXSID80958777
• N,N-Dimethyl(tera hydro-3,3-diphenyl)-2- furyliden ammonium bromide ( Furanuminium Bromide )
• FT-0639403
• N-(3,3-diphenylfuran-2(3H)-ylidene)-N-methylmethanaminium bromide
• MFCD02093792
• SMR004701090
• Dimethyl (tetrahydro-3,3-diphenyl-2-furylidene)ammonium bromide
• AS-12330
• dimethyl(tetrahydro-3,3-diphenyl-2-furylidene)ammonium bromide salt
• dimethyl (tetrahydro-3,3-diphenyl-2-furylidene) ammonium bromide
• AKOS005254480
• (3,3-Diphenyldihydrofuran-2-ylidine)dimethylammoniumbromide
• dimethyl-(tetrahydro-3,3-diphenyl-2-furylidene)ammonium bromide
• SCHEMBL461361
• A924213
• MLS006010009
• (3,3-diphenyloxolan-2-ylidene)-dimethylazanium;bromide
• CS-0451890
• DB-017956
• Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500

• MDL： MFCD02093792
• Inchi： 1S/C18H20NO.BrH/c1-19(2)17-18(13-14-20-17,15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12H,13-14H2,1-2H3;1H/q+1;/p-1
• InChI Key： QJPXLCQSAFQCBD-UHFFFAOYSA-M
• SMILES： [Br-].O1CCC(C2C=CC=CC=2)(C2C=CC=CC=2)/C/1=[N+](\C)/C

Computed Properties

• Exact Mass: 345.07300
• Monoisotopic Mass: 345.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.3296 (rough estimate)
• Melting Point: 174-177 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5570 (estimate)
• Solubility: >500 g/L (20°C)
• Water Partition Coefficient: >500 g/L (20 ºC)
• PSA: 12.24000
• LogP: 0.06760
• Solubility: dissolve in water

Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1872 5.1/PG 3
• WGK Germany：3
• Hazard Category Code： R22;R68
• Safety Instruction： 45-36/37
• RTECS：OG0700000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R22; R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium BromideDISCONTINUED SEE D479500

Professional Introduction to Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide (CAS No. 37743-18-3) and Its Discontinued Status

Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide, identified by its CAS number 37743-18-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide consists of a furan ring substituted with a dimethylamino group and two phenyl groups, making it a versatile scaffold for further chemical modifications.

The bromide salt form of this compound enhances its solubility in polar solvents, which is a critical factor in various synthetic and analytical procedures. Over the years, researchers have explored the reactivity and utility of this compound in synthesizing more complex molecules. Its furan core is particularly interesting as it can participate in diverse chemical reactions, including cyclization, oxidation, and reduction processes. These reactions are fundamental in the development of novel heterocyclic compounds, which are widely used in pharmaceuticals.

In recent years, the interest in heterocyclic compounds has surged due to their prevalence in bioactive molecules. The structural motif of Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide aligns well with this trend, as it can serve as a building block for designing molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, making them promising candidates for drug development.

The discontinued status of Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide suggests that newer alternatives have been developed or that the compound's applications have been superseded by more efficient or cost-effective reagents. However, its historical significance in research cannot be overlooked. The discontinuation notice directs users to alternative products, such as D479500, which likely offer similar functionalities but with improved properties.

The development of new pharmaceuticals is an ongoing process that relies heavily on the availability of high-quality starting materials. While Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide was once a valuable asset in the laboratory, the pharmaceutical industry's continuous innovation has led to the discovery of more advanced compounds. These new compounds often come with better yields, higher purity levels, and improved safety profiles.

The furan-based scaffold found in Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide remains a cornerstone in medicinal chemistry due to its ability to form stable complexes with biological targets. Researchers continue to explore ways to leverage this scaffold for the discovery of new drugs. For example, recent studies have focused on modifying the substituents on the furan ring to enhance binding affinity and selectivity for specific biological targets.

The transition from discontinued products like Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide to newer alternatives reflects the dynamic nature of scientific research and industrial development. As new methodologies and technologies emerge, older compounds are often replaced by more effective ones. This process ensures that researchers have access to the best tools available for their work.

In conclusion, while Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium Bromide (CAS No. 37743-18-3) may no longer be actively produced or recommended for use, its contributions to chemical research are undeniable. The compound's unique properties and historical significance continue to influence modern drug discovery efforts. For researchers seeking alternatives, products like D479500 offer similar functionalities with potential advantages that make them suitable for contemporary scientific needs.